Prednisolone 17-Ethyl Carbonate
Prednisolone 17-Ethyl Carbonate
Brand Name:
Vulcanchem
CAS No.:
104286-02-4
VCID:
VC0119109
InChI:
InChI=1S/C24H32O7/c1-4-30-21(29)31-24(19(28)13-25)10-8-17-16-6-5-14-11-15(26)7-9-22(14,2)20(16)18(27)12-23(17,24)3/h7,9,11,16-18,20,25,27H,4-6,8,10,12-13H2,1-3H3/t16-,17-,18-,20+,22-,23-,24-/m0/s1
SMILES:
CCOC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)C(=O)CO
Molecular Formula:
C24H32O7
Molecular Weight:
432.5 g/mol
Prednisolone 17-Ethyl Carbonate
CAS No.: 104286-02-4
Reference Standards
VCID: VC0119109
Molecular Formula: C24H32O7
Molecular Weight: 432.5 g/mol
| CAS No. | 104286-02-4 |
|---|---|
| Product Name | Prednisolone 17-Ethyl Carbonate |
| Molecular Formula | C24H32O7 |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | ethyl [(8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] carbonate |
| Standard InChI | InChI=1S/C24H32O7/c1-4-30-21(29)31-24(19(28)13-25)10-8-17-16-6-5-14-11-15(26)7-9-22(14,2)20(16)18(27)12-23(17,24)3/h7,9,11,16-18,20,25,27H,4-6,8,10,12-13H2,1-3H3/t16-,17-,18-,20+,22-,23-,24-/m0/s1 |
| Standard InChIKey | CWVNDXWCEADDCU-ZJUZSDNKSA-N |
| Isomeric SMILES | CCOC(=O)O[C@@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)O)C)C(=O)CO |
| SMILES | CCOC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)C(=O)CO |
| Canonical SMILES | CCOC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)C(=O)CO |
| Synonyms | (11β)-17-[(Ethoxycarbonyl)oxy]-11,21-dihydroxypregna-1,4-diene-3,20-dione; _x000B_Prednisolone 17-(Ethyl Carbonate); USP Prednicarbate Related Compound B; |
| PubChem Compound | 128526 |
| Last Modified | Nov 11 2021 |
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